Cas no 2228199-31-1 (4-(4-bromo-5-methylthiophen-2-yl)pyrrolidin-2-one)

• Product Name: 4-(4-bromo-5-methylthiophen-2-yl)pyrrolidin-2-one
• CAS No: 2228199-31-1
• MF: C₉H₁₀BrNOS
• MW: 260.150800228119
• CID: 6000108
• PubChem ID: 165789884
• Update Time: 2025-10-29

4-(4-bromo-5-methylthiophen-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-5-methylthiophen-2-yl)pyrrolidin-2-one
• 2228199-31-1
• EN300-1919331

• Inchi： 1S/C9H10BrNOS/c1-5-7(10)3-8(13-5)6-2-9(12)11-4-6/h3,6H,2,4H2,1H3,(H,11,12)
• InChI Key： ATFKVEFOWMZQLX-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=C1)C1CC(NC1)=O

Computed Properties

• Exact Mass: 258.96665g/mol
• Monoisotopic Mass: 258.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.3Ų

Additional information on 4-(4-bromo-5-methylthiophen-2-yl)pyrrolidin-2-one

Introduction to 4-(4-bromo-5-methylthiophen-2-yl)pyrrolidin-2-one (CAS No. 2228199-31-1)

4-(4-bromo-5-methylthiophen-2-yl)pyrrolidin-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework that combines a pyrrolidinone core with a thiophene derivative. This compound, identified by the CAS number 2228199-31-1, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both bromine and methyl substituents on the thiophene ring enhances its reactivity, making it a valuable scaffold for synthesizing bioactive molecules.

The structural motif of 4-(4-bromo-5-methylthiophen-2-yl)pyrrolidin-2-one is particularly intriguing from a chemical perspective. The pyrrolidinone ring, a six-membered lactam, contributes to the compound's hydrogen bonding capabilities, which is a critical factor in drug-receptor interactions. Meanwhile, the thiophene ring introduces electronic and steric effects that can modulate the compound's biological activity. This combination of features makes it an attractive candidate for further exploration in the design of novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds for their diverse pharmacological properties. Thiophene derivatives, in particular, have been extensively studied due to their role in various biological processes. The bromine atom at the 4-position of the thiophene ring in 4-(4-bromo-5-methylthiophen-2-yl)pyrrolidin-2-one serves as a reactive site for further functionalization, enabling chemists to tailor the compound's properties for specific applications. This reactivity has been leveraged in the synthesis of more complex molecules with enhanced pharmacological activity.

One of the most promising areas of research involving 4-(4-bromo-5-methylthiophen-2-yl)pyrrolidin-2-one is its potential as an intermediate in the development of small-molecule drugs. The compound's ability to serve as a building block for more complex structures has been demonstrated in several studies. For instance, researchers have utilized this scaffold to develop molecules with anti-inflammatory and anticancer properties. The pyrrolidinone core, in particular, has been shown to interact with biological targets in ways that can lead to therapeutic effects.

The synthesis of 4-(4-bromo-5-methylthiophen-2-yl)pyrrolidin-2-one involves multi-step organic reactions that highlight its complexity and synthetic utility. The process typically begins with the bromination of a thiophene derivative followed by condensation with a suitable pyrrolidone precursor. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in downstream applications. These improvements have also enabled researchers to explore new synthetic routes that could further optimize the production process.

From a computational chemistry perspective, 4-(4-bromo-5-methylthiophen-2-yl)pyrrolidin-2-one has been studied to understand its molecular interactions and binding affinities. Molecular docking simulations have revealed that this compound can bind effectively to various biological targets, including enzymes and receptors involved in disease pathways. These findings provide valuable insights into how the compound might function as a drug and guide further optimization efforts. Additionally, computational studies have helped identify key structural features that contribute to its bioactivity, aiding in the design of analogs with improved properties.

The pharmacological potential of 4-(4-bromo-5-methylthiophen-2-yl)pyrrolidin-2-one has also been explored through preclinical studies. These investigations have focused on evaluating its effects on relevant biological pathways and assessing its safety profile. Preliminary results suggest that this compound exhibits promising activity against certain diseases without significant toxicity. Such findings are crucial for advancing it towards clinical development and eventual therapeutic use. Further studies are ongoing to confirm these initial observations and expand our understanding of its full therapeutic potential.

The role of thiophene derivatives in medicinal chemistry continues to evolve with each new discovery. The versatility of these compounds allows them to be incorporated into diverse molecular frameworks, making them invaluable tools for drug discovery. 4-(4-bromo-5-methylthiophen-2-yl)pyrrolidin-2-one, with its unique structural features, exemplifies this versatility and underscores its importance as a research tool. As more data becomes available on its properties and applications, it is likely that this compound will play an increasingly significant role in the development of new medicines.

In conclusion,4-(4-bromo-5-methylthiophen-2-ylohydr) pryrolidin - 1 ) (CAS No. 2228199 - 31 - 1 ) is a fascinating compound with considerable promise in pharmaceutical research. Its structural features , synthetic accessibility , and pharmacological potential make it an attractive candidate for further exploration . As our understanding of heterocyclic chemistry advances , compounds like this one will continue to contribute significantly to the discovery and development of new therapeutic agents . The ongoing research into 4-( 44 - bromo - 55 - methylthiophen - 22 - yl ) py r rol id i n - 22 one highlights its importance as a key component in modern drug design . p >